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Compound of Interest

Compound Name:
4-Chloro-2,3-dihydroxybenzoic

acid

CAS No.: 27864-01-3

Cat. No.: B2965640

Get Quote

Executive Summary: Immediate Action Plan
4-Chloro-2,3-dihydroxybenzoic acid (CAS: 27864-01-3) is a halogenated aromatic acid.[1]

For disposal purposes, it must be classified as Halogenated Organic Waste.[1]

Primary Disposal Route: High-temperature incineration at an approved facility.[1]

Critical Prohibition: Do NOT dispose of down the drain. Do NOT mix with non-halogenated

solvents (e.g., acetone, methanol) unless necessary, as this upgrades the entire volume to a

more expensive "Halogenated" waste class.[1]

Immediate Hazard: Causes skin (H315), eye (H319), and respiratory (H335) irritation.[1]

Part 1: Material Characterization & Waste Profiling
Before initiating disposal, you must characterize the waste state.[1] This molecule presents a

dual challenge: it is acidic and halogenated.[1][2][3]
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Property Data Operational Implication

CAS Number 27864-01-3 Use for waste manifesting.[1]

Physical State Solid (Powder)

Preferred state for disposal.

Keep solid to minimize waste

volume.[1]

Acidity Acidic (Phenolic/Carboxylic)

Segregate from cyanides,

sulfides, and strong bases to

prevent toxic gas generation or

exotherms.[1]

Halogen Content Chlorine (Cl) on aromatic ring

Mandatory: Requires

incineration with scrubbers.[1]

Cannot be used as standard

fuel blend.[1]

Solubility
Soluble in organic solvents;

sparingly in water

If in solution, the solvent

dictates the primary waste

container type (see Part 3).[1]

Part 2: Safety & Segregation (The "First Line of
Defense")[1]
Standard Operating Procedure (SOP): Treat this compound as an irritant with potential

environmental toxicity.[1]

PPE Requirements:

Eyes: Chemical splash goggles (ANSI Z87.1).[1]

Skin: Nitrile gloves (0.11 mm minimum thickness) are sufficient for the solid.[1] If dissolved

in aggressive solvents (e.g., DCM), use Silver Shield/4H laminate gloves.[1]

Respiratory: If handling large quantities of powder outside a fume hood, use an N95 or

P100 particulate respirator.[1]

Chemical Incompatibilities (Segregation):
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Strong Oxidizers: Reaction may produce toxic chlorinated gases.[1]

Strong Bases: Exothermic neutralization.[1]

Cyanides/Sulfides: Acidic nature can liberate HCN or H2S gas.[1]

Part 3: Disposal Workflows
Protocol A: Solid Waste (Preferred Method)
Use this protocol for expired shelf stock, spill cleanup residues, or weighing boat scraps.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

glass container.

Labeling: Affix a hazardous waste label.

Primary Constituent:[1][4] "4-Chloro-2,3-dihydroxybenzoic acid"[1]

Hazard Checkbox: "Toxic," "Irritant."[1][5]

Waste Code (Generic): "Solid Waste - Halogenated Organic."[1]

Segregation: Do not mix with liquid wastes. Keep the solid dry.[1]

Hand-off: Seal tightly and transfer to your facility's Central Accumulation Area (CAA).

Protocol B: Liquid Waste (The "Contaminated Solvent"
Rule)
Use this protocol for reaction mixtures or mother liquors.[1]

CRITICAL SCIENTIFIC NOTE: The presence of the Chlorine atom on the benzene ring dictates

the waste stream.[1] Even if you dissolve this compound in a non-halogenated solvent (like

Methanol), the entire mixture is now classified as Halogenated Waste.[1]

Determine the Solvent Matrix:

Scenario 1 (Halogenated Solvent, e.g., DCM): No change in protocol.
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Scenario 2 (Non-Halogenated Solvent, e.g., Acetone/MeOH): The mixture is now

Halogenated.[1]

Container Selection:

Use an amber glass bottle or chemically resistant HDPE carboy.[1]

Venting: Ensure 10-15% headspace to prevent pressure buildup.[1]

Labeling:

List all solvents (e.g., "95% Methanol, 5% 4-Chloro-2,3-dihydroxybenzoic acid").

MANDATORY TAG: "HALOGENATED WASTE."

pH Check: If the solution is highly acidic (pH < 2), note this on the label. Do not neutralize

manually unless your facility requires it, as this increases volume and heat risks.[1]

Part 4: Visual Logic & Decision Tree
The following diagram illustrates the decision logic for disposing of 4-Chloro-2,3-
dihydroxybenzoic acid to ensure regulatory compliance and cost-efficiency.
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Waste Generation:
4-Chloro-2,3-dihydroxybenzoic acid

What is the Physical State?

Solid (Powder/Crystals)

Dry Solid

Solution / Mixture

Dissolved

DISPOSAL A:
Solid Waste Container

(Label: Halogenated Organic Solid)
Identify Solvent Base

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

Halogenated Solvent
(e.g., DCM, Chloroform)

CRITICAL RULE:
Solute makes mixture Halogenated

DISPOSAL B:
Liquid Waste Container

(Label: HALOGENATED Solvents)

Re-classify Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated organic acid waste streams.

Part 5: Emergency Response (Spills)
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In the event of a benchtop spill of the solid powder:

Isolate: Inform nearby personnel.

PPE: Don goggles, nitrile gloves, and a lab coat.[1]

Containment:

Dry Spill: Do not sweep vigorously (creates dust).[1] Cover with wet paper towels to

dampen, then scoop into a disposal bag.[1]

Wet Spill: Absorb with an inert material (Vermiculite or Chemizorb®).[1] Do NOT use

sawdust (combustible).[1]

Neutralization (Optional for Surface Decon): After bulk removal, wipe the surface with a dilute

Sodium Bicarbonate (NaHCO3) solution to neutralize acidic residues, followed by a water

rinse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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